Cas no 116436-11-4 (Acetamide, N-(2-bromo-6-methylphenyl)-)

• Product Name: Acetamide, N-(2-bromo-6-methylphenyl)-
• CAS No: 116436-11-4
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 1205853
• PubChem ID: 20317577
• Update Time: 2025-04-20

Acetamide, N-(2-bromo-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-bromo-6-methylphenyl)-
• N-(2-bromo-6-methylphenyl)acetamide
• DTXSID70605127
• SCHEMBL9187652
• DB-371042
• 116436-11-4

• Inchi： 1S/C9H10BrNO/c1-6-4-3-5-8(10)9(6)11-7(2)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： VXIIBTQSQWEMHV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1NC(C)=O

Computed Properties

• Exact Mass: 226.9946
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1